Ethyl 2,2-dimethyl-3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate

Specification

• Molecular Formula: C14H15F3O3
• Molecular Weight: 288.26 g/mol
• IUPAC Name: ethyl 2,2-dimethyl-3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate
• Standard InChI: InChI=1S/C14H15F3O3/c1-4-20-12(19)13(2,3)11(18)9-6-5-7-10(8-9)14(15,16)17/h5-8H,4H2,1-3H3
• Standard InChI Key: OARQRSBGFHLUPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C(=O)C1=CC(=CC=C1)C(F)(F)F

Introduction

Ethyl 2,2-dimethyl-3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate is a specialized chemical compound belonging to the class of specialty materials. It is characterized by its unique molecular structure, which includes a trifluoromethyl group and a ketone functional group. This compound is utilized in various scientific applications due to its interesting chemical properties and potential biological activities.

Molecular Data

• CAS Number: 116547-19-4.

• Molecular Weight: 288.26 g/mol.

• Molecular Formula: C14H15F3O3.

Physical and Chemical Characteristics

Property	Description
Molecular Weight	288.26 g/mol
Molecular Formula	C14H15F3O3
CAS Number	116547-19-4

Synthesis and Reactions

The synthesis of Ethyl 2,2-dimethyl-3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate typically involves the reaction of appropriate starting materials under controlled conditions. Compounds with similar structures often utilize methods such as condensation reactions or esterification, though specific synthetic routes for this compound are not detailed in available literature.

Ethyl 2,2-dimethyl-3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate can undergo various chemical reactions typical for compounds containing ketones and esters. These may include nucleophilic addition, ester hydrolysis, and condensation reactions.

Applications and Potential Uses

This compound is noted for its potential applications in pharmaceuticals and agrochemicals due to its structural features that may confer specific biological activities. Further studies are necessary to elucidate its precise mechanisms of action and explore its full potential in these fields.

Availability and Suppliers

Ethyl 2,2-dimethyl-3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate is commercially available from various suppliers, including BLD Pharm and other specialty chemical distributors.